Gypsetin
Gypsetin
Gypsetin is a natural product found in Nannizzia gypsea with data available.
Brand Name:
Vulcanchem
CAS No.:
155114-38-8
VCID:
VC21128478
InChI:
InChI=1S/C32H36N4O4/c1-7-27(3,4)31-29(39,19-13-9-11-15-21(19)33-31)17-23-26(38)36-24(25(37)35(23)31)18-30(40)20-14-10-12-16-22(20)34-32(30,36)28(5,6)8-2/h7-16,23-24,33-34,39-40H,1-2,17-18H2,3-6H3/t23-,24-,29-,30+,31+,32-/m0/s1
SMILES:
CC(C)(C=C)C12C(CC3N1C(=O)C4CC5(C6=CC=CC=C6NC5(N4C3=O)C(C)(C)C=C)O)(C7=CC=CC=C7N2)O
Molecular Formula:
C32H36N4O4
Molecular Weight:
540.7 g/mol
Gypsetin
CAS No.: 155114-38-8
Cat. No.: VC21128478
Molecular Formula: C32H36N4O4
Molecular Weight: 540.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Gypsetin is a natural product found in Nannizzia gypsea with data available. |
|---|---|
| CAS No. | 155114-38-8 |
| Molecular Formula | C32H36N4O4 |
| Molecular Weight | 540.7 g/mol |
| IUPAC Name | (1S,4R,12S,14S,17S,25R)-12,25-dihydroxy-4,17-bis(2-methylbut-3-en-2-yl)-3,5,16,18-tetrazaheptacyclo[14.10.0.03,14.04,12.06,11.017,25.019,24]hexacosa-6,8,10,19,21,23-hexaene-2,15-dione |
| Standard InChI | InChI=1S/C32H36N4O4/c1-7-27(3,4)31-29(39,19-13-9-11-15-21(19)33-31)17-23-26(38)36-24(25(37)35(23)31)18-30(40)20-14-10-12-16-22(20)34-32(30,36)28(5,6)8-2/h7-16,23-24,33-34,39-40H,1-2,17-18H2,3-6H3/t23-,24-,29-,30+,31+,32-/m0/s1 |
| Standard InChI Key | CXDDBHFLLPBKRS-OVYULKEKSA-N |
| Isomeric SMILES | CC(C)(C=C)[C@@]12[C@@](C[C@@H]3N1C(=O)[C@@H]4C[C@@]5(C6=CC=CC=C6N[C@@]5(N4C3=O)C(C)(C)C=C)O)(C7=CC=CC=C7N2)O |
| SMILES | CC(C)(C=C)C12C(CC3N1C(=O)C4CC5(C6=CC=CC=C6NC5(N4C3=O)C(C)(C)C=C)O)(C7=CC=CC=C7N2)O |
| Canonical SMILES | CC(C)(C=C)C12C(CC3N1C(=O)C4CC5(C6=CC=CC=C6NC5(N4C3=O)C(C)(C)C=C)O)(C7=CC=CC=C7N2)O |
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